Cas no 1352522-67-8 (2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352522-67-8
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 5188858
• Update Time: 2025-06-08

2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H23N3O2/c1-10-8-11(9-17-13(10)16)12-6-5-7-18(12)14(19)20-15(2,3)4/h8-9,12H,5-7H2,1-4H3,(H2,16,17)
• InChI Key： DRRZMLRKJCBZSM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC(C)=C(N)N=C1

Additional information on 2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester: A Comprehensive Overview

2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, commonly referred to by its CAS number 1352522-67-8, is a complex organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a pyrrolidine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules. Recent advancements in synthetic methodologies have further enhanced its utility, particularly in the development of novel drug candidates.

The molecular structure of 2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine is intriguing, featuring a pyridine ring substituted with an amino group at position 6 and a methyl group at position 5. This substitution pattern imparts unique electronic properties to the molecule, which are crucial for its reactivity in various chemical transformations. The pyrrolidine ring, on the other hand, contributes to the compound's flexibility and ability to form hydrogen bonds, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in cancer therapy. The tert-butyl ester group attached to the pyrrolidine ring serves as a protecting group during synthesis, ensuring stability and ease of manipulation. This feature has made it a popular choice in medicinal chemistry for constructing multi-functional molecules.

In terms of synthesis, tert-butyl ester derivatives like this compound are often prepared via nucleophilic substitution or coupling reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, reducing both time and cost. Such innovations have made this compound more accessible for large-scale production and research purposes.

The application of CAS 1352522-67-8 extends beyond pharmaceuticals. Its structural versatility has also been leveraged in materials science for designing advanced polymers and coatings. For example, recent research has demonstrated its potential as a monomer in the synthesis of stimuli-responsive polymers, which can undergo reversible changes in response to external stimuli such as temperature or pH.

Moreover, computational studies have provided deeper insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the amino and methyl substituents on the pyridine ring significantly influence the molecule's electron distribution, enhancing its ability to participate in π-interactions. These findings have been instrumental in guiding the design of new derivatives with improved bioactivity.

In conclusion, 2-(6-Amino-5-methyl-pyridin-3-yl)-pyrrolidine stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a key player in future research and development efforts.